Cas no 492992-53-7 (Acetamide, N-[[3-(3,4-difluorophenyl)-5-isoxazolyl]methyl]-)

• Product Name: Acetamide, N-[[3-(3,4-difluorophenyl)-5-isoxazolyl]methyl]-
• CAS No: 492992-53-7
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 1532697
• Update Time: 2024-08-24

Acetamide, N-[[3-(3,4-difluorophenyl)-5-isoxazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[3-(3,4-difluorophenyl)-5-isoxazolyl]methyl]-

• Inchi： 1S/C12H10F2N2O2/c1-7(17)15-6-9-5-12(16-18-9)8-2-3-10(13)11(14)4-8/h2-5H,6H2,1H3,(H,15,17)
• InChI Key： HEKFWTJJHVDEPW-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=C(F)C(F)=C2)C=1)(=O)C

Computed Properties

• Exact Mass: 252.0711

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 476.2±45.0 °C(Predicted)
• PSA: 55.13
• pka: 14.82±0.46(Predicted)